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Anhydrotetracycline Anhydrotetracycline
Brand Name: Vulcanchem
CAS No.: 1665-56-1
VCID: VC0147438
InChI: InChI=1S/C22H22N2O7/c1-8-9-5-4-6-12(25)13(9)17(26)14-10(8)7-11-16(24(2)3)18(27)15(21(23)30)20(29)22(11,31)19(14)28/h4-6,11,16,25-26,29,31H,7H2,1-3H3,(H2,23,30)/t11-,16-,22-/m0/s1
SMILES: CC1=C2C=CC=C(C2=C(C3=C1CC4C(C(=O)C(=C(C4(C3=O)O)O)C(=O)N)N(C)C)O)O
Molecular Formula: C22H22N2O7
Molecular Weight: 426.425

Anhydrotetracycline

CAS No.: 1665-56-1

Reference Standards

VCID: VC0147438

Molecular Formula: C22H22N2O7

Molecular Weight: 426.425

Anhydrotetracycline - 1665-56-1

CAS No. 1665-56-1
Product Name Anhydrotetracycline
Molecular Formula C22H22N2O7
Molecular Weight 426.425
IUPAC Name (4S,4aS,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-6-methyl-3,12-dioxo-4a,5-dihydro-4H-tetracene-2-carboxamide
Standard InChI InChI=1S/C22H22N2O7/c1-8-9-5-4-6-12(25)13(9)17(26)14-10(8)7-11-16(24(2)3)18(27)15(21(23)30)20(29)22(11,31)19(14)28/h4-6,11,16,25-26,29,31H,7H2,1-3H3,(H2,23,30)/t11-,16-,22-/m0/s1
Standard InChIKey KTTKGQINVKPHLY-DOCRCCHOSA-N
SMILES CC1=C2C=CC=C(C2=C(C3=C1CC4C(C(=O)C(=C(C4(C3=O)O)O)C(=O)N)N(C)C)O)O
Synonyms 4-(Dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-2-naphthacenecarboxamide; [4S-(4α,4aα,12aα)]-4-(Dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-2-naphthacenecarboxamide; (
PubChem Compound 54675758
Last Modified Nov 11 2021
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